Cas no 946229-54-5 (8-(4-methylphenyl)-4-oxo-N-propyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

• Product Name: 8-(4-methylphenyl)-4-oxo-N-propyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• CAS No: 946229-54-5
• MF: C₁₆H₁₉N₅O₂
• MW: 313.354362726212
• CID: 6195258
• PubChem ID: 16861129
• Update Time: 2025-06-29

8-(4-methylphenyl)-4-oxo-N-propyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-(4-methylphenyl)-4-oxo-N-propyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• 946229-54-5
• 8-(4-methylphenyl)-4-oxo-N-propyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
• AKOS024650995
• F2482-0068
• 4-oxo-N-propyl-8-(p-tolyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• 8-(4-methylphenyl)-4-oxo-N-propyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• Inchi： 1S/C16H19N5O2/c1-3-8-17-14(22)13-15(23)21-10-9-20(16(21)19-18-13)12-6-4-11(2)5-7-12/h4-7H,3,8-10H2,1-2H3,(H,17,22)
• InChI Key： KFUFSWFOKBTGMW-UHFFFAOYSA-N
• SMILES： O=C1C(C(NCCC)=O)=NN=C2N1CCN2C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 313.15387487g/mol
• Monoisotopic Mass: 313.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.4Ų

Additional information on 8-(4-methylphenyl)-4-oxo-N-propyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

8-(4-Methylphenyl)-4-oxo-N-propyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 946229-54-5, commonly referred to as 8-(4-methylphenyl)-4-oxo-N-propyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide, has garnered significant attention in the field of organic chemistry and pharmacology. This compound is a member of the imidazo[1,2-a]pyridine class of heterocycles and exhibits unique structural and functional properties that make it a promising candidate for various applications in drug discovery and materials science.

Chemical Structure and Synthesis

The molecular structure of 8-(4-methylphenyl)-4-oxo-N-propyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide is characterized by a fused imidazo-triazine ring system with a substituted phenyl group at the 8-position and an N-propyl carboxamide moiety at the 3-position. The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high yields and excellent stereochemical control.

Pharmacological Activity and Biomedical Applications

Emerging research has highlighted the potential of 8-(4-methylphenyl)-4-oxo-N-propyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide as a modulator of key biological targets. Studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways and its potential as an anti-proliferative agent in cancer cell lines. Furthermore, this compound has shown promise in modulating ion channels and receptors associated with neurodegenerative diseases.

Structural Modifications and Optimization

To enhance its pharmacokinetic properties and bioavailability for therapeutic applications, researchers have explored various structural modifications of 8-(4-methylphenyl)-4-oxo-N-propyl-4H,6H,7H,8H-imidazo[2,1-c][1,, including the introduction of electron-donating or withdrawing groups at strategic positions on the aromatic ring system. These modifications have significantly influenced the compound's solubility profile and its ability to penetrate cellular membranes.

Materials Science Applications

Beyond its biomedical applications, 8-(4-methylphenyl)-4-oxo-N-propyl-4H,, has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics such as light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated its potential as a high-performance n-type semiconductor material due to its excellent charge transport properties.

Conclusion

In summary, 8-(4-methylphenyl)-,, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with its promising pharmacological activity, positions it as a valuable tool for both drug discovery and materials development. Continued research into its properties will undoubtedly unlock new opportunities for its utilization in addressing unmet needs in medicine and technology.